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molecular formula C7H6IN3O B1437288 7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one CAS No. 957193-64-5

7-iodo-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one

Cat. No. B1437288
CAS RN: 957193-64-5
M. Wt: 275.05 g/mol
InChI Key: HDLRHKZVYXQFHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07601716B2

Procedure details

(5-Iodo-3-nitro-pyridin-2-ylamino)-acetic acid ethyl ester (17 g) was dissolved in ethanol. SnCl22H2O was added and the reaction mixture was heated to 80° C. for two (2) hours. The resulting precipitate was filtered and washed with ethanol to give the title compound as a rust colored solid (59-77% yield). M.p. 81° C., LCMS: m/z=275.91 (M+H+), 1H-NMR (DMSO-d6, 400 MHz) δ 3.94 (s, 2H), 6.94 (bs, 1H), 7.12 (d, J=1.8 Hz, 1H), 7.74 (s, J=1.8 Hz, 1H), 10.40 (bs, 1H).
Name
(5-Iodo-3-nitro-pyridin-2-ylamino)-acetic acid ethyl ester
Quantity
17 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
[Compound]
Name
rust
Yield
59%

Identifiers

REACTION_CXSMILES
C([O:3][C:4](=O)[CH2:5][NH:6][C:7]1[C:12]([N+:13]([O-])=O)=[CH:11][C:10]([I:16])=[CH:9][N:8]=1)C>C(O)C>[I:16][C:10]1[CH:9]=[N:8][C:7]2[NH:6][CH2:5][C:4](=[O:3])[NH:13][C:12]=2[CH:11]=1

Inputs

Step One
Name
(5-Iodo-3-nitro-pyridin-2-ylamino)-acetic acid ethyl ester
Quantity
17 g
Type
reactant
Smiles
C(C)OC(CNC1=NC=C(C=C1[N+](=O)[O-])I)=O
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Step Two
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
SnCl22H2O was added
FILTRATION
Type
FILTRATION
Details
The resulting precipitate was filtered
WASH
Type
WASH
Details
washed with ethanol

Outcomes

Product
Name
title compound
Type
product
Smiles
IC1=CC2=C(NCC(N2)=O)N=C1
[Compound]
Name
rust
Type
product
Smiles
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 59%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.